Cas no 54410-83-2 (5-Isobutyl-2,3-dimethylpyrazine)

5-Isobutyl-2,3-dimethylpyrazine structure
54410-83-2 structure
Product Name:5-Isobutyl-2,3-dimethylpyrazine
CAS No:54410-83-2
MF:C10H16N2
MW:164.247442245483
MDL:MFCD06200839
CID:941118
PubChem ID:329830751
Update Time:2025-04-19

5-Isobutyl-2,3-dimethylpyrazine Chemical and Physical Properties

Names and Identifiers

    • 5-Isobutyl-2,3-dimethylpyrazine
    • 2,3-dimethyl-5-(2-methylpropyl)pyrazine
    • 2,3-DIMETHYL-5-ISOBUTYL PYRAZINE
    • 2,3-Dimethyl-5-isobutylpyrazine
    • 54410-83-2
    • NS00113953
    • DB-019782
    • HPAYBTQBMQPWCN-UHFFFAOYSA-N
    • Pyrazine, 2,3-dimethyl-5-(2-methylpropyl)-
    • 5-Isobutyl-2,3-dimethyl-pyrazine
    • Pyrazine, 2,3-dimethyl-5-isobutyl
    • 5-Isobutyl-2,3-dimethylpyrazine, 97%
    • AKOS006295223
    • CHEMBL330169
    • SCHEMBL9953928
    • DTXSID40335949
    • MDL： MFCD06200839
    • Inchi： 1S/C10H16N2/c1-7(2)5-10-6-11-8(3)9(4)12-10/h6-7H,5H2,1-4H3
    • InChI Key： HPAYBTQBMQPWCN-UHFFFAOYSA-N
    • SMILES： N1C(C)=C(C)N=CC=1CC(C)C

Computed Properties

  • Exact Mass: 164.13100
  • Monoisotopic Mass: 164.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • Density: 0.925 g/mL at 25 °C
  • Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
  • Refractive Index: n20/D 1.492
  • PSA: 25.78000
  • LogP: 2.29190

5-Isobutyl-2,3-dimethylpyrazine Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • WGK Germany：1
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

5-Isobutyl-2,3-dimethylpyrazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Isobutyl-2,3-dimethylpyrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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Chemenu
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Chemenu
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City Chemical
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eNovation Chemicals LLC
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5-Isobutyl-2,3-dimethylpyrazine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:54410-83-2)5-Isobutyl-2,3-dimethylpyrazine
Order Number:A830167
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:15
Price ($):800.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:54410-83-2)5-Isobutyl-2,3-dimethylpyrazine
A830167
Purity:99%
Quantity:500g
Price ($):800.0
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